Cas no 2229215-03-4 (5-(3-bromo-2,2-dimethylpropyl)-1-methyl-1H-indole)

• Product Name: 5-(3-bromo-2,2-dimethylpropyl)-1-methyl-1H-indole
• CAS No: 2229215-03-4
• MF: C₁₄H₁₈BrN
• MW: 280.203423023224
• CID: 6390116
• PubChem ID: 165721531
• Update Time: 2025-06-07

5-(3-bromo-2,2-dimethylpropyl)-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-2,2-dimethylpropyl)-1-methyl-1H-indole
• 2229215-03-4
• EN300-1922990

• Inchi： 1S/C14H18BrN/c1-14(2,10-15)9-11-4-5-13-12(8-11)6-7-16(13)3/h4-8H,9-10H2,1-3H3
• InChI Key： OJJLLKBHIYENKS-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=CC2=C(C=CN2C)C=1

Computed Properties

• Exact Mass: 279.06226g/mol
• Monoisotopic Mass: 279.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 4.9Ų

Additional information on 5-(3-bromo-2,2-dimethylpropyl)-1-methyl-1H-indole

Introduction to 5-(3-bromo-2,2-dimethylpropyl)-1-methyl-1H-indole (CAS No: 2229215-03-4)

5-(3-bromo-2,2-dimethylpropyl)-1-methyl-1H-indole, identified by the CAS number 2229215-03-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex aromatic structure and functional groups, has garnered considerable attention due to its potential applications in drug discovery and molecular research. The presence of a bromo substituent and a bulky isopropyl group at the 3-position of the indole ring contributes to its unique chemical properties, making it a valuable scaffold for further derivatization and exploration.

The indole core is a well-documented motif in medicinal chemistry, renowned for its role in various bioactive molecules. Its ability to interact with biological targets such as enzymes and receptors has been leveraged in the development of drugs targeting neurological disorders, cancer, and infectious diseases. In particular, the bromo-substituted indole derivatives have shown promise in modulating pathways associated with inflammation and cell proliferation. The specific substitution pattern in 5-(3-bromo-2,2-dimethylpropyl)-1-methyl-1H-indole enhances its lipophilicity and metabolic stability, which are critical factors for drug efficacy and pharmacokinetics.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds. 5-(3-bromo-2,2-dimethylpropyl)-1-methyl-1H-indole has been subjected to virtual screening against various protein targets to assess its binding affinity and potential therapeutic applications. Preliminary studies suggest that this compound exhibits inhibitory activity against certain kinases and transcription factors, which are implicated in diseases such as cancer and autoimmune disorders. The structural features of this molecule allow it to mimic natural substrates or modulate enzyme activity, thereby serving as a lead compound for further optimization.

In the context of drug development, the synthesis of 5-(3-bromo-2,2-dimethylpropyl)-1-methyl-1H-indole involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the bromo group at the 3-position of the indole ring is typically achieved through electrophilic aromatic substitution reactions. Subsequent functionalization with the isopropyl group at position 3 further diversifies the molecular architecture. These synthetic strategies have been refined over time to ensure high yields and purity, which are essential for downstream applications such as preclinical studies.

The pharmacological profile of 5-(3-bromo-2,2-dimethylpropyl)-1-methyl-1H-indole has been evaluated through both in vitro and in vivo experiments. In cell-based assays, this compound has demonstrated selectivity towards certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, animal models have provided insights into its pharmacokinetic behavior and safety profile. These findings are crucial for determining the feasibility of translating preclinical results into clinical trials. The compound's ability to cross the blood-brain barrier has also raised interest in its potential applications for treating central nervous system disorders.

The role of 5-(3-bromo-2,2-dimethylpropyl)-1-methyl-1H-indole extends beyond its direct therapeutic applications. It serves as a valuable building block for the synthesis of more complex derivatives with enhanced bioactivity. By modifying other functional groups or introducing additional moieties, researchers can tailor the properties of this molecule to target specific disease pathways more effectively. This modular approach is particularly useful in fragment-based drug design, where small molecules are incrementally modified to improve binding affinity and selectivity.

The growing body of literature on brominated indole derivatives underscores their significance in modern drug discovery. Studies have highlighted the structural diversity within this class of compounds and their diverse biological activities. 5-(3-bromo-2,2-dimethylpropyl)-1-methyl-1H-indole exemplifies how strategic functionalization can yield molecules with promising therapeutic potential. As research continues to uncover new biological targets and mechanisms, compounds like this will remain at the forefront of pharmaceutical innovation.

In conclusion,5-(3-bromo-2,2-dimethylpropyl)-1-methyl-1H-indole (CAS No: 2229215-03-4) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique chemical properties make it a versatile scaffold for further exploration in drug discovery. With ongoing research efforts focused on optimizing its pharmacological profile,5-(3-bromo-2,2-dimethylpropyl)-1-methyl-1H-indole is poised to contribute significantly to advancements in medicine and biotechnology.